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Compound of Interest

Compound Name: 6-Bromopyridine-2,3-diamine

Cat. No.: B144056 Get Quote

Proper disposal of 6-Bromopyridine-2,3-diamine is critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. This guide provides essential

information and step-by-step procedures for the safe handling and disposal of this compound,

in line with general best practices for hazardous chemical waste management.

Key Properties and Identifiers
A summary of the essential quantitative data for 6-Bromopyridine-2,3-diamine is provided in

the table below.

Property Value

CAS Number 129012-04-0

Molecular Formula C₅H₆BrN₃

Molecular Weight 188.03 g/mol

Hazard Profile and Safety Precautions
While a comprehensive hazard profile for 6-Bromopyridine-2,3-diamine is not fully detailed in

all safety data sheets, related brominated pyridine compounds are known to be harmful if

swallowed, and can cause skin and eye irritation, as well as respiratory irritation.[1][2][3][4][5]

Therefore, it is imperative to handle this chemical with appropriate personal protective
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equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All

handling should be performed in a well-ventilated area or a chemical fume hood.

Step-by-Step Disposal Protocol
The disposal of 6-Bromopyridine-2,3-diamine must comply with all local, regional, and

national regulations.[1][4] The following is a general procedural outline for its proper disposal:

Waste Characterization and Segregation:

Characterize the waste material. Determine if it is unused, contaminated, or a residue.

Segregate the 6-Bromopyridine-2,3-diamine waste from other chemical waste streams

to avoid incompatible mixtures. It should be classified as a halogenated organic waste.

Containerization and Labeling:

Use a dedicated, properly sealed, and chemically resistant container for the waste.

The container must be clearly labeled with the chemical name "6-Bromopyridine-2,3-
diamine," the associated hazards (e.g., "Harmful," "Irritant"), and the accumulation start

date.

Storage:

Store the waste container in a designated, well-ventilated, and secure waste accumulation

area.

Ensure the storage area is away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[4]

Provide the contractor with a complete and accurate description of the waste.

Spill Management:
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In the event of a spill, evacuate the area if necessary.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Carefully collect the absorbed material into a designated hazardous waste container.[1]

Clean the spill area thoroughly.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 6-
Bromopyridine-2,3-diamine.
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Caption: Workflow for the safe disposal of 6-Bromopyridine-2,3-diamine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b144056?utm_src=pdf-body-img
https://www.benchchem.com/product/b144056?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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